Cas no 182925-86-6 (N-(4-methoxyphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide)

• Product Name: N-(4-methoxyphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide
• CAS No: 182925-86-6
• MF: C₁₆H₁₄N₂O₅S
• MW: 346.357762813568
• CID: 5474379
• Update Time: 2025-07-17

N-(4-methoxyphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,1-dioxido-3-oxo-1,2-benzothiazol-2(3H)-yl)-N-(4-methoxyphenyl)acetamide
• N-(4-methoxyphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide

• Inchi： 1S/C16H14N2O5S/c1-23-12-8-6-11(7-9-12)17-15(19)10-18-16(20)13-4-2-3-5-14(13)24(18,21)22/h2-9H,10H2,1H3,(H,17,19)
• InChI Key： LEDCAIHCSNPGOL-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=C(C=CC=C2)C(=O)N1CC(NC1=CC=C(OC)C=C1)=O

Additional information on N-(4-methoxyphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide

Professional Introduction to N-(4-methoxyphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide and CAS No. 182925-86-6

N-(4-methoxyphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number 182925-86-6, represents a pinnacle of molecular design and functional chemistry. Its structural complexity and unique pharmacophoric features make it a subject of intense study for potential applications in drug development and therapeutic interventions.

The molecular structure of N-(4-methoxyphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide is characterized by the presence of multiple heterocyclic rings and functional groups. Specifically, the benzothiazole core is integrated with an acetamide moiety, which is further substituted with a 4-methoxyphenyl group. This arrangement not only contributes to the compound's distinct chemical properties but also opens up a myriad of possibilities for its biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of this compound with remarkable accuracy. The benzothiazole ring system is known for its role in various biological processes, including antimicrobial and anti-inflammatory activities. The incorporation of the 1,1,3-trioxo group enhances the compound's ability to interact with biological targets, making it a promising candidate for further investigation.

In the realm of medicinal chemistry, the synthesis of N-(4-methoxyphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide has been optimized through multi-step organic reactions. The use of advanced catalytic systems and green chemistry principles has allowed for more efficient and sustainable production methods. These innovations not only reduce the environmental impact but also improve the yield and purity of the final product.

One of the most intriguing aspects of this compound is its potential role in modulating cellular signaling pathways. Studies have shown that benzothiazole derivatives can interact with various enzymes and receptors involved in cancer progression and inflammation. The presence of the acetamide group further enhances its ability to penetrate cell membranes, ensuring better bioavailability and therapeutic efficacy.

The 4-methoxyphenyl group in N-(4-methoxyphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide adds another layer of complexity to its biological activity. This moiety is known to exhibit antioxidant properties and can protect cells from oxidative stress-induced damage. Such properties are particularly relevant in the context of neurodegenerative diseases where oxidative damage plays a significant role.

Current research is focusing on understanding the mechanisms by which this compound exerts its effects at the molecular level. High-resolution spectroscopic techniques and crystallographic studies are being employed to elucidate its interaction with biological targets. These efforts are crucial for designing more effective derivatives with enhanced therapeutic profiles.

The versatility of N-(4-methoxyphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide extends beyond its potential as a drug candidate. It serves as a valuable scaffold for developing new chemical entities with tailored biological activities. The combination of computational modeling and experimental validation has been instrumental in identifying novel analogs with improved properties.

In conclusion, N-(4-methoxyphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide represents a significant advancement in the field of chemical biology. Its unique structure and multifaceted biological activities make it a promising candidate for further exploration in drug discovery and therapeutic applications. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a pivotal role in addressing some of the most challenging health issues faced today.